![molecular formula C12H21N3O4S B7576083 1-[2-Cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid](/img/structure/B7576083.png)
1-[2-Cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-Cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid, also known as CPESC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CPESC is a sulfonamide derivative that exhibits a unique structure and properties, making it a promising candidate for research in medicinal chemistry, drug discovery, and other related areas.
Mechanism of Action
The mechanism of action of 1-[2-Cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid is not fully understood, but it is believed to involve the inhibition of enzymes or receptors involved in various biological processes. This compound has been shown to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance in the body. This compound has also been reported to modulate the activity of ion channels, such as the voltage-gated sodium channel, and receptors, such as the GABA receptor. The exact mechanism of action of this compound may vary depending on the specific biological target.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the growth of bacterial and fungal strains, inhibit the proliferation of cancer cells, and reduce inflammation in animal models. This compound has also been shown to modulate the activity of ion channels and receptors, leading to changes in neuronal activity and neurotransmitter release. The biochemical and physiological effects of this compound may vary depending on the specific biological target and the concentration of this compound used.
Advantages and Limitations for Lab Experiments
1-[2-Cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. This compound also exhibits a wide range of biological activities, making it a versatile tool for studying various biological processes. However, this compound also has some limitations for lab experiments. It may exhibit cytotoxicity at high concentrations, limiting its use in cell-based assays. This compound may also have limited solubility in aqueous solutions, requiring the use of organic solvents for some experiments.
Future Directions
1-[2-Cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid has several potential future directions for research. One direction is to further investigate its mechanism of action and biological targets. This could lead to the development of novel drugs for the treatment of various diseases, such as cancer and neurological disorders. Another direction is to explore its use as a building block for the synthesis of other bioactive compounds. This could lead to the discovery of new drugs with improved efficacy and safety profiles. Additionally, the optimization of the synthesis method and the development of new synthetic routes could improve the yield and purity of this compound, making it more accessible for research.
Synthesis Methods
The synthesis of 1-[2-Cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid involves the reaction of piperidine-2-carboxylic acid with 2-cyanopropyl(ethyl)sulfamide. The reaction is carried out in the presence of a catalyst, such as triethylamine, and a dehydrating agent, such as thionyl chloride. The resulting product is then purified using column chromatography or recrystallization. The yield of this compound can be optimized by varying the reaction conditions, such as temperature, time, and reactant ratios.
Scientific Research Applications
1-[2-Cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit various biological activities, including antibacterial, antifungal, antitumor, and anti-inflammatory effects. This compound has also been shown to modulate ion channels and receptors, making it a potential candidate for the treatment of neurological disorders. In addition, this compound has been used as a building block for the synthesis of various bioactive compounds, such as inhibitors of carbonic anhydrase and histone deacetylase.
properties
IUPAC Name |
1-[2-cyanopropyl(ethyl)sulfamoyl]piperidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O4S/c1-3-14(9-10(2)8-13)20(18,19)15-7-5-4-6-11(15)12(16)17/h10-11H,3-7,9H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPJNQIZXZUCZOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(C)C#N)S(=O)(=O)N1CCCCC1C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.